Sedanolide
Sedanolide
Neocnidilide is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
4567-33-3
VCID:
VC0150609
InChI:
InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3/t9-,11+/m1/s1
SMILES:
CCCCC1C2CCCC=C2C(=O)O1
Molecular Formula:
C12H18O2
Molecular Weight:
194.27 g/mol
Sedanolide
CAS No.: 4567-33-3
Reference Standards
VCID: VC0150609
Molecular Formula: C12H18O2
Molecular Weight: 194.27 g/mol
CAS No. | 4567-33-3 |
---|---|
Product Name | Sedanolide |
Molecular Formula | C12H18O2 |
Molecular Weight | 194.27 g/mol |
IUPAC Name | (3S,3aR)-3-butyl-3a,4,5,6-tetrahydro-3H-2-benzofuran-1-one |
Standard InChI | InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3/t9-,11+/m1/s1 |
Standard InChIKey | UPJFTVFLSIQQAV-KOLCDFICSA-N |
Isomeric SMILES | CCCC[C@H]1[C@@H]2CCCC=C2C(=O)O1 |
SMILES | CCCCC1C2CCCC=C2C(=O)O1 |
Canonical SMILES | CCCCC1C2CCCC=C2C(=O)O1 |
Description | Neocnidilide is a gamma-lactone. |
Synonyms | neocnidilide neocnidilide, (cis)-isomer neocnidilide, (trans)-isomer neocnidilide, cis-(-)-isomer sedanolide |
PubChem Compound | 3083857 |
Last Modified | Nov 11 2021 |
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